(2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C16H14FNO/c1-12-3-2-4-15(11-12)18-16(19)10-7-13-5-8-14(17)9-6-13/h2-11H,1H3,(H,18,19)/b10-7+
• InChI Key: QCTKTWYRIZBJBJ-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO
• Molecular Weight: 255.29 g/mol
• CAS No.: 314251-40-6

Description

(2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H14FNO and its molecular weight is 255.292. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Muscle Relaxant, Antiinflammatory, and Analgesic Properties : A study by Musso et al. (2003) focused on the synthesis and evaluation of analogs of cinnamamide, including compounds related to (2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide. These compounds showed potent central muscle relaxant, antiinflammatory, and analgesic activities, indicating their potential in pharmaceutical applications (Musso et al., 2003).

• Anti-Inflammatory Potential : Hošek et al. (2019) investigated the anti-inflammatory potential of N-arylcinnamamide derivatives, similar in structure to the compound . These compounds significantly attenuated lipopolysaccharide-induced NF-κB activation, showing a potential for use in treating inflammatory conditions (Hošek et al., 2019).

• Antimalarial Activity : Research by Kos et al. (2022) on N-phenyl-substituted cinnamanilides, related to the compound of interest, demonstrated notable antimalarial activity. These compounds were effective against the chloroquine-sensitive strain of Plasmodium falciparum, suggesting their potential as antimalarial agents (Kos et al., 2022).

• Antibacterial and Antifungal Activities : Pospíšilová et al. (2018) synthesized and characterized a series of ring-substituted N-arylcinnamamides. They found that these compounds exhibited significant antibacterial, antitubercular, and antifungal activities, making them promising candidates for treating infections (Pospíšilová et al., 2018).

• Inhibition of Epidermal Growth Factor Receptor : Ghosh et al. (1999) studied analogs of the active metabolite of leflunomide, including compounds structurally related to this compound. These compounds are known to act by inhibiting the tyrosine kinase epidermal growth factor receptor (EGFR), indicating potential applications in cancer treatment (Ghosh et al., 1999).

• Anticonvulsant and Analgesic Activity : Gunia-Krzyżak et al. (2019) evaluated N-(E)-cinnamoyl (cinnamamide) derivatives of aminoalkanols for anticonvulsant and analgesic activity. These compounds, similar to the requested compound, showed promising results as anticonvulsant and/or analgesic agents, highlighting their potential in treating neurological disorders (Gunia-Krzyżak et al., 2019).